Cas no 884504-18-1 ((4'-Fluoro[1,1'-biphenyl]-2-yl)methanamine)

(4'-Fluoro[1,1'-biphenyl]-2-yl)methanamine structure

884504-18-1 structure

Product Name:(4'-Fluoro[1,1'-biphenyl]-2-yl)methanamine

CAS No:884504-18-1

MF:C₁₃H₁₂FN

MW:201.239486694336

MDL:MFCD05864430

CID:93137

PubChem ID:3770185

Update Time:2024-10-26

(4'-Fluoro[1,1'-biphenyl]-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

- (4'-Fluoro[1,1'-biphenyl]-2-yl)methanamine
- 4'-Fluoro-2-biphenylmethylamine
- (4'-fluoro-[1,1'-biphenyl]-2-yl)methanamine
- (4'-fluorobiphenyl-2-yl)methanamine
- [2-(4-fluorophenyl)phenyl]methanamine
- 4'-FLUOROBIPHENYL-2-METHYLAMINE
- 4-Fluorobiphenyl-2-MethylaMine
- 4′-Fluoro[1,1′-biphenyl]-2-methanamine (ACI)
- (4′-Fluoro[1,1′-biphenyl]-2-yl)methanamine
- (4′-Fluorobiphenyl-2-yl)methanamine
- 1-(4′-Fluorobiphenyl-2-yl)methanamine
- 2-(Aminomethyl)-4'-fluorobiphenyl
- 1-(4'-Fluoro[1,1'-biphenyl]-2-yl)methanamine
- MFCD05864430
- 1-(4'-fluorobiphenyl-2-yl)methanamine
- 1-(4'-Fluorobiphenyl-2-yl)MethanaMine;4-(2-(aMinoMethyl)phenyl)-1-fluorobenzene
- (4'-Fluorobiphenyl-2-yl)methanamine, AldrichCPR
- 1-{4'-FLUORO-[1,1'-BIPHENYL]-2-YL}METHANAMINE
- [1,1'-Biphenyl]-2-methanamine,4'-fluoro-
- 884504-18-1
- CS-0313834
- DB-002137
- Q-103433
- AKOS002683456
- 1-(4'-Fluorobiphenyl-2-yl)methylamine hydrochloride
- DTXSID60396178
- SCHEMBL3723618
- SB77565
- NCGC00373881-01
- MDL： MFCD05864430
- Inchi： 1S/C13H12FN/c14-12-7-5-10(6-8-12)13-4-2-1-3-11(13)9-15/h1-8H,9,15H2
- InChI Key： MLXCERLVQPYBIA-UHFFFAOYSA-N
- SMILES： FC1C=CC(C2C(CN)=CC=CC=2)=CC=1

Computed Properties

Exact Mass: 201.09500
Monoisotopic Mass: 201.095
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 187
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 2.5
Topological Polar Surface Area: 26A^2

Experimental Properties

Color/Form: White powder
Density: 1.124
Boiling Point: 334.6°C at 760 mmHg
Flash Point: 166.7°C
Refractive Index: 1.576
PSA: 26.02000
LogP: 3.65170
Sensitiveness: Air Sensitive
Solubility: Not determined

(4'-Fluoro[1,1'-biphenyl]-2-yl)methanamine Security Information

Hazard Category Code： 25
Safety Instruction： 45
Hazardous Material Identification：
HazardClass：IRRITANT

(4'-Fluoro[1,1'-biphenyl]-2-yl)methanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019116557-5g	(4'-Fluoro[1,1'-biphenyl]-2-yl)methanamine	884504-18-1	97%	5g	$1115.04	2023-08-31
Fluorochem	221894-1g	4'-Fluoro[1,1'-biphenyl]-2-yl)methanamine	884504-18-1	95%	1g	￡381.00	2022-03-01
Fluorochem	221894-5g	4'-Fluoro[1,1'-biphenyl]-2-yl)methanamine	884504-18-1	95%	5g	￡1140.00	2022-03-01
Chemenu	CM370409-500mg	(4'-Fluoro[1,1'-biphenyl]-2-yl)methanamine	884504-18-1	95%+	500mg	$239	2022-06-09
Chemenu	CM370409-1g	(4'-Fluoro[1,1'-biphenyl]-2-yl)methanamine	884504-18-1	95%+	1g	$392	2022-06-09
Chemenu	CM370409-5g	(4'-Fluoro[1,1'-biphenyl]-2-yl)methanamine	884504-18-1	95%+	5g	$1167	2022-06-09
abcr	AB176479-250 mg	4'-Fluoro-2-biphenylmethylamine, 97%; .	884504-18-1	97%	250mg	€100.00	2023-05-07
abcr	AB176479-1 g	4'-Fluoro-2-biphenylmethylamine, 97%; .	884504-18-1	97%	1g	€319.00	2023-05-07
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	ARK-1908-10g	(4'-fluoro-[1,1'-biphenyl]-2-yl)methanamine	884504-18-1	95%	10g	$1200	2023-09-07
Fluorochem	221894-250mg	4'-Fluoro[1,1'-biphenyl]-2-yl)methanamine	884504-18-1	95%	250mg	￡152.00	2022-03-01

(4'-Fluoro[1,1'-biphenyl]-2-yl)methanamine Production Method

Production Method 1

89346-55-4

884504-18-1

Reaction Conditions

1.1 Reagents: Aluminum chloride , Lithium aluminum hydride Solvents: Tetrahydrofuran ; rt; 20 min, rt; rt → 0 °C; 2 h, 0 °C
1.2 Reagents: Methanol , Water

Reference

Novel N-biphenyl-2-ylmethyl 2-methoxyphenylpiperazinylalkanamides as 5-HT7R antagonists for the treatment of depression

Kim, Youngjae; et al, Bioorganic & Medicinal Chemistry, 2014, 22(17), 4587-4596

Production Method 2

162356-90-3

1765-93-1

884504-18-1

Reaction Conditions

1.1 Reagents: Cesium carbonate Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: 1,2-Dimethoxyethane , Water ; 130 °C
1.2 Reagents: Hydrochloric acid Solvents: Ethyl acetate , Water

Reference

Isoindolinone compounds active as Kv1.5 blockers identified using a multicomponent reaction approach

Kajanus, Johan ; et al, Bioorganic & Medicinal Chemistry Letters, 2016, 26(8), 2023-2029

Production Method 3

3959-05-5

1765-93-1

884504-18-1

Reaction Conditions

1.1 Reagents: Tripotassium phosphate Catalysts: Tris(dibenzylideneacetone)dipalladium , 2-Dicyclohexylphosphino-2′,6′-dimethoxybiphenyl Solvents: 1,2-Dimethoxyethane , Water ; 24 h, 80 °C

Reference

Synthesis of Phenanthridines through Iodine-Supported Intramolecular C-H Amination and Oxidation under Visible Light

Gao, Yan; et al, Journal of Organic Chemistry, 2020, 85(19), 12187-12198

Production Method 4

1765-93-1

4387-36-4

884504-18-1

Reaction Conditions

1.1 Reagents: Sodium carbonate Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Dimethylformamide ; 6 h, reflux; reflux → rt
2.1 Reagents: Aluminum chloride , Lithium aluminum hydride Solvents: Tetrahydrofuran ; rt; 20 min, rt; rt → 0 °C; 2 h, 0 °C
2.2 Reagents: Methanol , Water

Reference

Novel N-biphenyl-2-ylmethyl 2-methoxyphenylpiperazinylalkanamides as 5-HT7R antagonists for the treatment of depression

Kim, Youngjae; et al, Bioorganic & Medicinal Chemistry, 2014, 22(17), 4587-4596